Cas no 73733-91-2 (4-Piperidinamine, N-(1-methylethyl)-1-(2-phenylethyl)-)

• Product Name: 4-Piperidinamine, N-(1-methylethyl)-1-(2-phenylethyl)-
• CAS No: 73733-91-2
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 1762172
• PubChem ID: 23345092
• Update Time: 2025-04-21

4-Piperidinamine, N-(1-methylethyl)-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-(1-methylethyl)-1-(2-phenylethyl)-
• CS-0277581
• QVDICKRPZRCVCR-UHFFFAOYSA-N
• Z489288786
• N-(1-methylethyl)-1-(2-phenylethyl)-4-piperidinamine
• AKOS010013497
• 1-(2-phenylethyl)-N-(propan-2-yl)piperidin-4-amine
• EN300-64633
• SCHEMBL11282157
• n-Isopropyl-1-phenethylpiperidin-4-amine
• 73733-91-2

• Inchi： 1S/C16H26N2/c1-14(2)17-16-9-12-18(13-10-16)11-8-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3
• InChI Key： QVDICKRPZRCVCR-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCC(CC1)NC(C)C

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų